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Compound of Interest

Compound Name:
11,12-

De(methylenedioxy)danuphylline

Cat. No.: B569794 Get Quote

A comprehensive search for the mechanism of action, signaling pathways, and experimental

protocols for 11,12-De(methylenedioxy)danuphylline has revealed a significant lack of

available scientific literature. While the compound is identified as an indole alkaloid isolated

from the leaves and stems of Kopsia officinalis, detailed pharmacological data remains elusive

in the public domain.[1]

Currently, information is limited to supplier catalogs, which do not provide the in-depth technical

details required for a comprehensive guide for researchers, scientists, and drug development

professionals. One vendor suggests the compound is explored for its potential as a

bronchodilator and its utility in studying adenosine receptor pathways and phosphodiesterase

inhibition; however, no supporting experimental data, protocols, or quantitative analysis is

provided to substantiate these claims.[2]

Limitations in Available Data:

Mechanism of Action: No peer-reviewed studies detailing the specific molecular targets or

the precise mechanism by which 11,12-De(methylenedioxy)danuphylline exerts its effects

were identified.

Quantitative Data: There is a notable absence of quantitative data, such as IC50, Ki, or other

binding affinities, which are crucial for understanding the compound's potency and selectivity.
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Signaling Pathways: Without knowledge of the molecular targets, the specific signaling

pathways modulated by this compound cannot be determined or visualized.

Experimental Protocols: Detailed methodologies for key experiments involving 11,12-
De(methylenedioxy)danuphylline are not available in the public literature.

Due to the absence of this critical information, it is not possible to construct the requested in-

depth technical guide with clearly structured tables of quantitative data, detailed experimental

protocols, and diagrams of signaling pathways. Further primary research is required to

elucidate the pharmacological profile of 11,12-De(methylenedioxy)danuphylline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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